ethyl 2-[3-methoxy-4-(1-naphthylmethoxy)benzylidene]-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2Z)-2-[[3-methoxy-4-(naphthalen-1-ylmethoxy)phenyl]methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C35H30N2O5S/c1-4-41-34(39)31-22(2)36-35-37(32(31)25-12-6-5-7-13-25)33(38)30(43-35)20-23-17-18-28(29(19-23)40-3)42-21-26-15-10-14-24-11-8-9-16-27(24)26/h5-20,32H,4,21H2,1-3H3/b30-20-
• InChI Key: UYSVTIPANGTNQQ-COEJQBHMSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)C(=CC4=CC(=C(C=C4)OCC5=CC=CC6=CC=CC=C65)OC)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)/C(=C/C4=CC(=C(C=C4)OCC5=CC=CC6=CC=CC=C65)OC)/S2)C
• Molecular Formula: C35H30N2O5S
• Molecular Weight: 590.7 g/mol

Description

The compound “ethyl 2-[3-methoxy-4-(1-naphthylmethoxy)benzylidene]-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate” is a derivative of thiazolopyrimidine. Thiazolopyrimidines are known for their high antitumor, antibacterial, and anti-inflammatory activities.

Molecular Structure Analysis

The molecular structure of thiazolopyrimidines can be readily modified by the introduction of new binding sites, optimizing the interaction between the ligand and biological target. The thiazolo[3,2-a]pyrimidine ring system’s structural similarity to purine may be utilized in the design of structures capable of effectively binding to biological targets.

Chemical Reactions Analysis

The proposed reaction mechanism involved a nucleophilic attack of the sulfur atom on the electrophilic cationic center, forming an intermediate product. This product then underwent a [3,3]-Claisen rearrangement.

Future Directions

Thiazolopyrimidines, especially 2-substituted ones, are promising scaffolds for the design of new medicines. Their huge synthetic potential and the ability to readily modify the thiazolo[3,2-a]pyrimidine moiety by introducing new binding sites make them a promising area for future research.